Cas no 5299-66-1 (1-(Piperidin-1-yl)decan-1-one)

• Product Name: 1-(Piperidin-1-yl)decan-1-one
• CAS No: 5299-66-1
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 358291
• PubChem ID: 4130169
• Update Time: 2025-09-21

1-(Piperidin-1-yl)decan-1-one Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(1-oxodecyl)-
• 1-(piperidin-1-yl) decan-1-one
• 1-piperidin-1-yldecan-1-one
• PWSPQJILWCTPAW-UHFFFAOYSA-N
• 5299-66-1
• N-(DECANOYL)PIPERIDINE
• CHEMBL2229615
• N-decanoyl-piperidine
• Piperidine, 1-decanoyl-
• SCHEMBL692042
• AKOS003868750
• Dodecanoylpiperidide
• 1-Decanoylpiperidine
• C15H29NO
• DTXSID60399649
• N-Decanoylpiperidine
• 1-Decanone, 1-(1-piperidinyl)-
• 1-(Piperidin-1-yl)decan-1-one

• Inchi： 1S/C15H29NO/c1-2-3-4-5-6-7-9-12-15(17)16-13-10-8-11-14-16/h2-14H2,1H3
• InChI Key： PWSPQJILWCTPAW-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCC)N1CCCCC1

Computed Properties

• Exact Mass: 239.22507
• Monoisotopic Mass: 239.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 361.4±11.0 °C at 760 mmHg
• Flash Point: 148.4±9.9 °C
• PSA: 20.31
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(Piperidin-1-yl)decan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines